Cas no 1331575-55-3 ((2E)-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-3-(thiophen-2-yl)prop-2-enamide)

(2E)-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-3-(thiophen-2-yl)prop-2-enamide structure

1331575-55-3 structure

Product Name:(2E)-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-3-(thiophen-2-yl)prop-2-enamide

CAS No:1331575-55-3

MF:C₂₁H₁₈N₂O₃S

MW:378.444223880768

CID:5941228

PubChem ID:49751912

Update Time:2024-01-15

(2E)-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- (2E)-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-3-(thiophen-2-yl)prop-2-enamide
- AKOS024531553
- (2E)-N-[2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]-3-(thiophen-2-yl)prop-2-enamide
- (E)-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-(thiophen-2-yl)acrylamide
- 1331575-55-3
- F6089-5207
- VU0531601-1
- (E)-N-[2-(furan-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]-3-thiophen-2-ylprop-2-enamide
- Inchi： 1S/C21H18N2O3S/c24-20(8-7-18-3-2-12-27-18)22-17-6-5-15-9-10-23(14-16(15)13-17)21(25)19-4-1-11-26-19/h1-8,11-13H,9-10,14H2,(H,22,24)/b8-7+
- InChI Key： JTXAZUXZLQAIRQ-BQYQJAHWSA-N
- SMILES： S1C=CC=C1/C=C/C(NC1C=CC2=C(C=1)CN(C(C1=CC=CO1)=O)CC2)=O

Computed Properties

Exact Mass: 378.10381361g/mol
Monoisotopic Mass: 378.10381361g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 27
Rotatable Bond Count: 4
Complexity: 582
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 90.8Å²

(2E)-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-3-(thiophen-2-yl)prop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6089-5207-2μmol	(2E)-N-[2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]-3-(thiophen-2-yl)prop-2-enamide	1331575-55-3	2μmol	$57.0	2023-09-09
Life Chemicals	F6089-5207-5μmol	(2E)-N-[2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]-3-(thiophen-2-yl)prop-2-enamide	1331575-55-3	5μmol	$63.0	2023-09-09
Life Chemicals	F6089-5207-10μmol	(2E)-N-[2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]-3-(thiophen-2-yl)prop-2-enamide	1331575-55-3	10μmol	$69.0	2023-09-09
Life Chemicals	F6089-5207-20μmol	(2E)-N-[2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]-3-(thiophen-2-yl)prop-2-enamide	1331575-55-3	20μmol	$79.0	2023-09-09
Life Chemicals	F6089-5207-1mg	(2E)-N-[2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]-3-(thiophen-2-yl)prop-2-enamide	1331575-55-3	1mg	$54.0	2023-09-09
Life Chemicals	F6089-5207-2mg	(2E)-N-[2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]-3-(thiophen-2-yl)prop-2-enamide	1331575-55-3	2mg	$59.0	2023-09-09
Life Chemicals	F6089-5207-3mg	(2E)-N-[2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]-3-(thiophen-2-yl)prop-2-enamide	1331575-55-3	3mg	$63.0	2023-09-09
Life Chemicals	F6089-5207-4mg	(2E)-N-[2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]-3-(thiophen-2-yl)prop-2-enamide	1331575-55-3	4mg	$66.0	2023-09-09
Life Chemicals	F6089-5207-5mg	(2E)-N-[2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]-3-(thiophen-2-yl)prop-2-enamide	1331575-55-3	5mg	$69.0	2023-09-09
Life Chemicals	F6089-5207-10mg	(2E)-N-[2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]-3-(thiophen-2-yl)prop-2-enamide	1331575-55-3	10mg	$79.0	2023-09-09